Cas no 34924-93-1 (1-Piperazinamine,4-ethyl-)

1-Piperazinamine,4-ethyl- structure
1-Piperazinamine,4-ethyl- structure
Product Name:1-Piperazinamine,4-ethyl-
CAS No:34924-93-1
MF:C6H15N3
MW:129.203400850296
CID:320247
PubChem ID:3015725
Update Time:2025-04-19

1-Piperazinamine,4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinamine,4-ethyl-
    • 4-Ethylpiperazin-1-amine
    • EINECS 252-292-6
    • AHAPEYABSDOBIP-UHFFFAOYSA-N
    • N-amino-N'-ethyl piperazine
    • 1-amino-4-ethylpiperazine
    • 4-Ethyl-1-piperazinamine
    • UNII-GA7U7UG4T5
    • MFCD09834427
    • 34924-93-1
    • AKOS005213486
    • NS00029751
    • SCHEMBL2460289
    • DTXSID70188480
    • SY353789
    • 1-Piperazinamine, 4-ethyl-
    • GA7U7UG4T5
    • Inchi: 1S/C6H15N3/c1-2-8-3-5-9(7)6-4-8/h2-7H2,1H3
    • InChI Key: AHAPEYABSDOBIP-UHFFFAOYSA-N
    • SMILES: N1(CC)CCN(CC1)N

Computed Properties

  • Exact Mass: 129.12675
  • Monoisotopic Mass: 129.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 76.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 32.5Ų

Experimental Properties

  • Density: 0.966
  • Boiling Point: 194.2°Cat760mmHg
  • Flash Point: 70.8°C
  • Refractive Index: 1.486
  • PSA: 32.5
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